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Compound of Interest

Compound Name: 3-(2-Chlorophenyl)butanoic acid

CAS No.: 24552-29-2

Cat. No.: B2816272

Get Quote

Technical Monograph: 3-(2-
Chlorophenyl)butanoic Acid
Abstract
3-(2-Chlorophenyl)butanoic acid (CAS 24552-29-2) is a critical chiral building block in the

synthesis of

-aminobutyric acid (GABA) analogs and non-steroidal anti-inflammatory drugs (NSAIDs).[1][2]
Structurally distinct from its para-substituted isomer (an intermediate for Baclofen), this ortho-
chloro derivative presents unique steric challenges and pharmacological profiles. This guide
provides a comprehensive analysis of its molecular architecture, a validated enantioselective
synthetic protocol, and rigorous characterization standards.

Molecular Architecture & Physicochemical Profile
Structural Analysis
The molecule consists of a butyric acid backbone substituted at the
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-position (C3) with a 2-chlorophenyl moiety. The presence of the chlorine atom at the ortho
position introduces significant steric hindrance compared to the para isomer, influencing both
the metabolic stability and receptor binding affinity of its derivatives.

Key Structural Features:

Chiral Center: Carbon-3 is a stereogenic center, resulting in (R)- and (S)-enantiomers.

Steric Bulk: The ortho-chloro group restricts rotation around the C3-Aryl bond, potentially

locking the molecule into specific bioactive conformations.

Lipophilicity: Higher logP than the unsubstituted analog due to the halogen, enhancing

membrane permeability.

Quantitative Data Summary
Property Value Notes

IUPAC Name
3-(2-Chlorophenyl)butanoic

acid

CAS Number 24552-29-2

Molecular Formula

Molecular Weight 198.65 g/mol

Calculated: C(120.11) +

H(11.09) + Cl(35.45) +

O(32.00)

Monoisotopic Mass 198.0448 Da

Chirality Yes (C3 position)
Requires chiral resolution or

asymmetric synthesis

Physical State Solid (Crystalline)
Typically white to off-white

powder

Solubility DMSO, Methanol, DCM Sparingly soluble in water

Structural Visualization
The following diagram illustrates the connectivity and the chiral center (*) of the molecule.
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Molecular Connectivity

C1 (Carboxyl) C2 (Methylene) C3 (Chiral Center)*
C4 (Methyl)
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Cl (Ortho)Ortho-Position

Click to download full resolution via product page

Figure 1: Connectivity graph highlighting the chiral center at C3 and the ortho-positioning of the

chlorine atom.

Synthetic Pathways & Process Chemistry
While Friedel-Crafts alkylation is a common industrial route for aryl-alkanoic acids, it often lacks

regioselectivity (favoring para over ortho) and stereocontrol. For high-value pharmaceutical

applications, Rhodium-Catalyzed Asymmetric Conjugate Addition is the authoritative method.

This pathway ensures high enantiomeric excess (ee) and regiocontrol.

Protocol: Rh-Catalyzed Asymmetric Addition
Objective: Synthesize (S)-3-(2-chlorophenyl)butanoic acid with >95% ee.

Reaction Scheme:

Reagents:

Substrate: Ethyl crotonate (Acceptor)

Nucleophile: 2-Chlorophenylboronic acid

Catalyst Precursor:

(Chloro(1,5-cyclooctadiene)rhodium(I) dimer)

Chiral Ligand: (S)-BINAP (for asymmetric induction)
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Solvent: 1,4-Dioxane / Water (10:1)

Step-by-Step Methodology:

Catalyst Formation (In-situ):

In a glovebox or under Argon, charge a reaction vessel with

(3 mol%) and (S)-BINAP (6 mol%).

Add degassed 1,4-dioxane and stir at room temperature for 15 minutes to generate the

active chiral cationic Rh-complex.

Addition Cycle:

Add 2-Chlorophenylboronic acid (1.5 equivalents) and Ethyl crotonate (1.0 equivalent).

Add a base (e.g.,

or aqueous

) to facilitate transmetallation.

Heat the mixture to 90°C for 12-16 hours. The Rhodium catalyst mediates the transfer of

the aryl group to the

-carbon of the crotonate.

Hydrolysis:

Cool the reaction to room temperature.[3]

Add NaOH (2M, aq) and stir for 4 hours to hydrolyze the ethyl ester.

Workup: Acidify with HCl (1M) to pH 2. Extract with Ethyl Acetate (3x).

Dry organic layer over

and concentrate in vacuo.
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Purification:

Recrystallize from Hexane/Ethyl Acetate to upgrade chiral purity if necessary.

Process Logic Flowchart

Start: Raw Materials

Catalyst Activation
[Rh(cod)Cl]2 + (S)-BINAP

Asymmetric Conjugate Addition
(+ 2-Cl-Ph-B(OH)2 + Crotonate)

Intermediate: Ethyl 3-(2-chlorophenyl)butanoate

90°C, 16h

Hydrolysis (NaOH)

Acidification (pH 2)

Target: (S)-3-(2-Chlorophenyl)butanoic Acid

Click to download full resolution via product page

Figure 2: Workflow for the asymmetric synthesis of the target acid.
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Analytical Characterization
To ensure scientific integrity, the synthesized compound must be validated using the following

self-validating protocols.

Nuclear Magnetic Resonance (NMR)
NMR (400 MHz,

):

11.0 (br s, 1H): Carboxylic acid proton (-COOH).

7.10-7.40 (m, 4H): Aromatic protons. Look for the characteristic splitting pattern of an ortho-
substituted ring (multiplets).

3.85 (m, 1H): Benzylic proton at C3 (Ar-CH-Me). The shift is downfield due to the aryl ring.

2.50-2.75 (dd, 2H): Methylene protons at C2 (-CH

-COOH). Diastereotopic splitting may be observed.

1.35 (d, 3H): Methyl group at C4 (-CH

).

Chiral HPLC
Method: Normal phase HPLC using a chiral stationary phase (e.g., Chiralcel OD-H or AD-H).

Mobile Phase: Hexane/Isopropanol (90:10) with 0.1% TFA.

Detection: UV at 254 nm.

Validation: Inject racemic standard first to establish separation of enantiomers (

and

). Inject synthesized sample to calculate Enantiomeric Excess (ee).

Pharmaceutical Relevance & References
SAR Implications
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3-(2-Chlorophenyl)butanoic acid is a structural analog of the GABA

agonist Baclofen (which is 4-amino-3-(4-chlorophenyl)butanoic acid).

Ortho vs. Para: The shift of chlorine from para (in Baclofen) to ortho alters the steric

environment of the phenyl ring. In receptor binding, this can prevent the "induced fit" required

for activation, often turning an agonist scaffold into an antagonist or an inactive compound.

Lipophilicity: The 2-Cl substituent increases lipophilicity compared to the unsubstituted

parent, potentially increasing blood-brain barrier (BBB) penetration for CNS-active

derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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